Cas no 1804264-11-6 (Ethyl 3-chloro-5-propionylbenzoate)

• Product Name: Ethyl 3-chloro-5-propionylbenzoate
• CAS No: 1804264-11-6
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 4956191
• Update Time: 2025-05-23

Ethyl 3-chloro-5-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-5-propionylbenzoate

• Inchi： 1S/C12H13ClO3/c1-3-11(14)8-5-9(7-10(13)6-8)12(15)16-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： AVQZVSHRGXVZNY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OCC)C=C(C=1)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 3-chloro-5-propionylbenzoate

Recent Advances in the Study of Ethyl 3-chloro-5-propionylbenzoate (CAS: 1804264-11-6) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 3-chloro-5-propionylbenzoate (CAS: 1804264-11-6) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This ester derivative, characterized by its chloro and propionyl functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its role in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and metabolic disorders.

One of the key areas of interest is the compound's utility as a building block in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Ethyl 3-chloro-5-propionylbenzoate could be efficiently converted into a series of kinase inhibitors with promising activity against cancer cell lines. The researchers highlighted the compound's structural flexibility, which allows for facile modifications to optimize binding affinity and selectivity.

In addition to its role in kinase inhibitor development, Ethyl 3-chloro-5-propionylbenzoate has been investigated for its potential in modulating G-protein-coupled receptors (GPCRs). A recent preprint on bioRxiv reported that derivatives of this compound exhibited selective agonism towards certain GPCR subtypes, suggesting its applicability in neurological and cardiovascular drug development. The study employed computational docking and in vitro assays to validate the interactions, providing a robust foundation for further optimization.

Another notable application of Ethyl 3-chloro-5-propionylbenzoate lies in its use as a precursor for fluorescent probes. A 2024 publication in ACS Chemical Biology detailed the synthesis of a novel probe based on this compound, which was used to visualize lipid droplets in live cells. The probe's high specificity and low cytotoxicity make it a valuable tool for studying lipid metabolism and related diseases, such as obesity and diabetes.

Despite these advancements, challenges remain in the large-scale production and purification of Ethyl 3-chloro-5-propionylbenzoate. A recent industry report by Chemical & Engineering News highlighted the need for more sustainable and cost-effective synthetic routes to meet the growing demand for this compound. Innovations in catalytic methods and green chemistry are expected to play a pivotal role in addressing these challenges.

In conclusion, Ethyl 3-chloro-5-propionylbenzoate (CAS: 1804264-11-6) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to diagnostic tools, underscore its importance in the field. Future research should focus on optimizing its synthetic accessibility and expanding its therapeutic potential through targeted derivatization.